ethyl 5-(3-(dimethylamino)propanamido)-1H-indole-2-carboxylate

• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol
• IUPAC Name: ethyl 5-[3-(dimethylamino)propanoylamino]-1H-indole-2-carboxylate
• InChI: InChI=1S/C16H21N3O3/c1-4-22-16(21)14-10-11-9-12(5-6-13(11)18-14)17-15(20)7-8-19(2)3/h5-6,9-10,18H,4,7-8H2,1-3H3,(H,17,20)
• InChI Key: PDUZPEYCVNOZSM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)C=CC(=C2)NC(=O)CCN(C)C

Description

Ethyl 5-(3-(dimethylamino)propanamido)-1H-indole-2-carboxylate is a complex organic compound that belongs to the class of indole derivatives Indole derivatives are known for their wide range of biological activities and are often used in medicinal chemistry for drug development

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 5-(3-(dimethylamino)propanamido)-1H-indole-2-carboxylate typically involves multiple steps. One common method starts with the preparation of the indole core, followed by the introduction of the carboxylate and amido groups. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors. The process is optimized to minimize waste and maximize efficiency. Key steps include the careful control of reaction temperatures, pressures, and the use of high-purity reagents.

Chemical Reactions Analysis

Types of Reactions

Ethyl 5-(3-(dimethylamino)propanamido)-1H-indole-2-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reagents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

Ethyl 5-(3-(dimethylamino)propanamido)-1H-indole-2-carboxylate has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and anticancer properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of ethyl 5-(3-(dimethylamino)propanamido)-1H-indole-2-carboxylate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

3-(Dimethylamino)-1-propylamine: Known for its use in the synthesis of pharmacologically active compounds.

N,N-Dimethyl-1,3-diaminopropane: Used in the preparation of surfactants with biological activity.

Uniqueness

Ethyl 5-(3-(dimethylamino)propanamido)-1H-indole-2-carboxylate is unique due to its specific structure, which combines an indole core with a dimethylamino propanamido group. This combination imparts unique chemical and biological properties, making it a valuable compound for research and development.